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Compound of Interest

Compound Name: 4-Octyl itaconate-13C5-1

Cat. No.: B12380344 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like 4-Octyl itaconate-13C5-1 are paramount for

laboratory safety and environmental protection. This guide provides a comprehensive overview

of the recommended disposal procedures, key safety considerations, and the biological context

of this compound.

While a specific Safety Data Sheet (SDS) for the isotopically labeled 4-Octyl itaconate-13C5-1
is not readily available, the disposal procedures should be handled with the same caution as its

non-labeled counterpart, 4-Octyl itaconate. This material should be considered hazardous until

comprehensive safety information becomes available.[1]

Immediate Safety and Handling Precautions
Before handling 4-Octyl itaconate-13C5-1, it is crucial to adhere to the following safety

protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,

skin, or clothing.[1]

Thorough Washing: Wash hands and any exposed skin thoroughly after handling.[1]
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Ventilation: Use in a well-ventilated area to minimize the risk of inhalation.

**Step-by-Step Disposal Protocol
The disposal of 4-Octyl itaconate-13C5-1 must comply with all federal, state, and local

environmental regulations. The following is a general procedural plan for its disposal:

Waste Identification and Classification:

Treat all waste containing 4-Octyl itaconate-13C5-1 as hazardous chemical waste.

This includes the pure compound, solutions, and any contaminated labware (e.g., pipette

tips, vials, and empty containers).

Waste Segregation and Collection:

Collect all 4-Octyl itaconate-13C5-1 waste in a designated, properly labeled, and sealed

container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Solid waste (e.g., contaminated gloves, paper towels) should be collected separately from

liquid waste.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Octyl itaconate-13C5-1".

Include the concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.
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Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Keep the container tightly closed except when adding waste.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS office or contractor with a complete and accurate description of the

waste.

Never dispose of 4-Octyl itaconate-13C5-1 down the drain or in the regular trash.[2]

Decontamination of Empty Containers:

Empty containers that held 4-Octyl itaconate-13C5-1 must be triple-rinsed with a suitable

solvent (e.g., ethanol, DMSO) before being disposed of as non-hazardous waste.[3]

The rinsate from this process must be collected and disposed of as hazardous waste.[3]

Chemical and Physical Properties
For proper identification and handling, the following properties of the non-labeled 4-Octyl

itaconate are provided.

Property Value

Formal Name 2-methylene-butanedioic acid, 4-octyl ester

Molecular Formula C13H22O4

Formula Weight 242.3

Purity ≥98% (mixture of tautomers)

Formulation A crystalline solid

Storage -20°C
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Data sourced from Cayman Chemical product information.[1]

Experimental Context: Mechanism of Action
4-Octyl itaconate is a cell-permeable derivative of itaconate, an anti-inflammatory metabolite.[4]

[5] Its primary mechanism of action involves the activation of the Nrf2 (Nuclear factor erythroid

2-related factor 2) signaling pathway.[4][6][7][8]

Nrf2 Signaling Pathway Activation by 4-Octyl Itaconate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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